Cas no 1285683-98-8 (3-4-(benzyloxy)-3-methoxyphenyl-N'-(1E)-(pyridin-3-yl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-4-(benzyloxy)-3-methoxyphenyl-N'-(1E)-(pyridin-3-yl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 1285683-98-8
• MF: C₂₄H₂₁N₅O₃
• MW: 427.455244779587
• CID: 5969479
• PubChem ID: 6888333
• Update Time: 2025-07-08

3-4-(benzyloxy)-3-methoxyphenyl-N'-(1E)-(pyridin-3-yl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-4-(benzyloxy)-3-methoxyphenyl-N'-(1E)-(pyridin-3-yl)methylidene-1H-pyrazole-5-carbohydrazide
• (E)-3-(4-(benzyloxy)-3-methoxyphenyl)-N-(pyridin-3-ylmethylene)-1H-pyrazole-5-carbohydrazide
• 3-[4-(benzyloxy)-3-methoxyphenyl]-N'-[(E)-pyridin-3-ylmethylidene]-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-[3-methoxy-4-(phenylmethoxy)phenyl]-, (2E)-2-(3-pyridinylmethylene)hydrazide
• (E)-3-(4-(benzyloxy)-3-methoxyphenyl)-N'-(pyridin-3-ylmethylene)-1H-pyrazole-5-carbohydrazide
• F1092-2848
• Z57477936
• SR-01000010298-1
• SR-01000010298
• 3-(3-methoxy-4-phenylmethoxyphenyl)-N-[(E)-pyridin-3-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• AKOS001328936
• 1285683-98-8

• Inchi： 1S/C24H21N5O3/c1-31-23-12-19(9-10-22(23)32-16-17-6-3-2-4-7-17)20-13-21(28-27-20)24(30)29-26-15-18-8-5-11-25-14-18/h2-15H,16H2,1H3,(H,27,28)(H,29,30)/b26-15+
• InChI Key： AGLVSJMAJPCVGT-CVKSISIWSA-N
• SMILES： N1C(C2=CC=C(OCC3=CC=CC=C3)C(OC)=C2)=CC(C(N/N=C/C2=CC=CN=C2)=O)=N1

Computed Properties

• Exact Mass: 427.16443955g/mol
• Monoisotopic Mass: 427.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 8.06±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-4-(benzyloxy)-3-methoxyphenyl-N'-(1E)-(pyridin-3-yl)methylidene-1H-pyrazole-5-carbohydrazide

Introduction to 3-4-(benzyloxy)-3-methoxyphenyl-N'-(1E)-(pyridin-3-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285683-98-8)

3-4-(benzyloxy)-3-methoxyphenyl-N'-(1E)-(pyridin-3-yl)methylidene-1H-pyrazole-5-carbohydrazide, identified by its CAS number 1285683-98-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives, characterized by its intricate molecular framework, which includes a pyrazole core, a pyridine substituent, and multiple functional groups such as benzyloxy and methoxy moieties. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The synthesis of 3-4-(benzyloxy)-3-methoxyphenyl-N'-(1E)-(pyridin-3-yl)methylidene-1H-pyrazole-5-carbohydrazide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The pyrazole ring, a key structural component, is known for its versatility in medicinal chemistry due to its ability to interact with various biological targets. In particular, the 5-carbohydrazide moiety introduces a reactive site that can participate in covalent bond formation, making it a valuable scaffold for drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Studies using molecular docking techniques have suggested that 3-4-(benzyloxy)-3-methoxyphenyl-N'-(1E)-(pyridin-3-yl)methylidene-1H-pyrazole-5-carbohydrazide may exhibit inhibitory activity against several enzymes implicated in inflammatory and infectious diseases. The pyridine substituent, in particular, has been shown to enhance binding affinity by forming hydrogen bonds with key residues in the target protein.

In vitro experiments have further validated these computational predictions. Researchers have demonstrated that this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in the inflammatory response. Additionally, preliminary studies suggest that 3-4-(benzyloxy)-3-methoxyphenyl-N'-(1E)-(pyridin-3-yl)methylidene-1H-pyrazole-5-carbohydrazide may possess antimicrobial properties, making it a promising candidate for the development of novel therapeutic agents against resistant bacterial strains.

The benzyloxy and methoxy groups in the phenyl ring contribute to the compound's solubility and bioavailability, which are critical factors for its pharmacokinetic profile. These groups also enhance metabolic stability, ensuring that the compound remains active within the biological system for an extended period. Such properties make it an attractive candidate for further development into a drug candidate.

Current research is focused on optimizing synthetic routes to improve yield and purity while minimizing side reactions. Additionally, efforts are underway to explore derivative compounds that may exhibit enhanced biological activity or reduced toxicity. The use of green chemistry principles has also been incorporated into these efforts, aiming to reduce environmental impact without compromising efficacy.

The potential applications of 3-4-(benzyloxy)-3-methoxyphenyl-N'-(1E)-(pyridin-3-yl)methylidene-1H-pyrazole-5-carbohydrazide extend beyond anti-inflammatory and antimicrobial uses. Preliminary data suggest that it may also have neuroprotective effects, making it relevant for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its ability to interact with multiple biological targets positions it as a versatile scaffold for designing drugs with broad therapeutic profiles.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic agents. Compounds like 3-4-(benzyloxy)-3-methoxyphenyl-N'-(1E)-(pyridin-3-yl)methylidene-1H-pyrazole-5-carbohydrazide represent the cutting edge of drug discovery, combining structural complexity with promising biological activity. Future studies will undoubtedly shed more light on their potential applications and contribute to the development of next-generation pharmaceuticals.